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Compound of Interest

Compound Name:
methyl 2-(2-formyl-1H-pyrrol-1-

yl)acetate

Cat. No.: B1415011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the primary synthetic routes to pyrrole-2-

carboxaldehyde, a crucial heterocyclic building block in medicinal chemistry and materials

science. This document offers a comparative analysis of key methodologies, complete with

detailed experimental protocols, quantitative data, and mechanistic diagrams to aid

researchers in selecting and implementing the most suitable synthesis for their specific needs.

Vilsmeier-Haack Formylation of Pyrrole
The Vilsmeier-Haack reaction is the most common and efficient method for the synthesis of

pyrrole-2-carboxaldehyde. This reaction involves the formylation of electron-rich aromatic and

heteroaromatic compounds using a Vilsmeier reagent, which is typically formed from a

substituted amide, such as N,N-dimethylformamide (DMF), and a phosphorus halide, like

phosphorus oxychloride (POCl₃).[1][2][3] The reaction with pyrrole is highly regioselective,

yielding predominantly the 2-formyl derivative.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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